Cas no 1261491-79-5 (3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid)
3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid
-
- Inchi: 1S/C14H9ClF3NO2/c15-12-8(7-11(20)21)5-6-19-13(12)9-3-1-2-4-10(9)14(16,17)18/h1-6H,7H2,(H,20,21)
- InChI Key: LTLMSHYFBYJVOS-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CN=C1C1C=CC=CC=1C(F)(F)F)CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 378
- XLogP3: 3.5
- Topological Polar Surface Area: 50.2
3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013008105-250mg |
3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid |
1261491-79-5 | 97% | 250mg |
$484.80 | 2023-09-03 | |
| Alichem | A013008105-500mg |
3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid |
1261491-79-5 | 97% | 500mg |
$823.15 | 2023-09-03 | |
| Alichem | A013008105-1g |
3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid |
1261491-79-5 | 97% | 1g |
$1475.10 | 2023-09-03 |
3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid
Introduction to 3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid (CAS No. 1261491-79-5)
3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1261491-79-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a chloro substituent, a trifluoromethyl group, and an acetic acid moiety, contribute to its distinctive chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.
The significance of 3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid lies in its potential as a building block for the synthesis of novel bioactive molecules. Pyridine derivatives have long been employed in the design of pharmaceutical agents due to their ability to interact with biological targets such as enzymes and receptors. The introduction of electron-withdrawing groups like the chloro and trifluoromethyl substituents enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug efficacy and pharmacokinetics.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, kinases have emerged as key therapeutic targets due to their involvement in numerous cellular processes, including cell proliferation, differentiation, and apoptosis. 3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid has been investigated for its potential inhibitory effects on certain kinases, particularly those implicated in cancer and inflammatory diseases. Its structural framework allows for precise modifications that can fine-tune its binding affinity and selectivity towards specific biological targets.
One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The acetic acid group provides a reactive site for further functionalization, enabling the attachment of various pharmacophores or linker molecules. This flexibility has made it a popular choice for medicinal chemists seeking to develop novel inhibitors with improved pharmacological profiles. Additionally, the presence of the trifluoromethyl group enhances the compound's metabolic stability by preventing rapid degradation by oxidative enzymes.
The pharmacological activity of 3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid has been explored in several preclinical studies. These investigations have revealed promising results regarding its ability to modulate kinase activity and inhibit tumor growth in vitro and in vivo. For instance, studies have demonstrated that derivatives of this compound can effectively block the activity of Janus kinases (JAKs), which are overexpressed in various inflammatory conditions and cancers. The ability to selectively inhibit JAKs without affecting other kinases makes this compound an attractive candidate for therapeutic intervention.
Moreover, the structural motif of 3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid has been leveraged to develop compounds with anti-inflammatory properties. Inflammatory processes are central to many chronic diseases, including rheumatoid arthritis and Crohn's disease. By targeting key inflammatory pathways mediated by kinases, this compound and its derivatives offer a potential therapeutic strategy for managing these conditions. Preclinical data suggest that such compounds can reduce pro-inflammatory cytokine production and alleviate symptoms in animal models of inflammation.
The synthesis of 3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include palladium-catalyzed cross-coupling reactions to construct the pyridine ring system, followed by nucleophilic substitution reactions to introduce the chloro substituent. The trifluoromethyl group is typically introduced via metal-halogen exchange or direct fluorination techniques. Each step is meticulously optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.
The analytical characterization of 3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid is performed using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed insights into the compound's molecular structure and purity, ensuring that it meets the stringent requirements for pharmaceutical development. Additionally, computational studies using molecular modeling techniques help predict how this compound interacts with biological targets at the atomic level.
The future prospects of 3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug design methodologies continue to emerge, offering new opportunities to enhance its efficacy and safety profile. Collaborative efforts between academic researchers and industry scientists are expected to yield novel derivatives with improved pharmacokinetic properties and reduced side effects.
In conclusion,3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid (CAS No. 1261491-79-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile synthetic applications. Its potential as a scaffold for developing kinase inhibitors has opened new avenues for treating cancer, inflammation, and other diseases. As research progresses,this compound is poised to play a pivotal role in shaping the future of drug discovery。
1261491-79-5 (3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)